N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea

• IUPAC Name: 1-(2,1,3-benzothiadiazol-5-yl)-3-benzylurea
• InChI: InChI=1S/C14H12N4OS/c19-14(15-9-10-4-2-1-3-5-10)16-11-6-7-12-13(8-11)18-20-17-12/h1-8H,9H2,(H2,15,16,19)
• InChI Key: FICZBEPZMOUIJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)NC2=CC3=NSN=C3C=C2
• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea, also known as BZU-1, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth, survival, and proliferation. For example, this compound has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation. In addition, N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of the immune response. This compound has been found to induce apoptosis in cancer cells through the activation of caspases, a family of proteases that are involved in programmed cell death. Moreover, N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has been shown to inhibit the proliferation of cancer cells by blocking the cell cycle at different stages. Additionally, this compound has been found to modulate the immune response by inhibiting the production of inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has several advantages for lab experiments, including its high potency, selectivity, and stability. This compound has been shown to have a high potency against cancer cells and other disease targets, making it a promising candidate for drug development. In addition, N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has been found to be highly selective towards its targets, minimizing the risk of off-target effects. Moreover, this compound has been shown to be stable under different conditions, allowing for its use in various assays and experiments. However, one limitation of N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea is its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has several potential future directions for scientific research. One direction is the development of more potent and selective analogs of this compound for the treatment of various diseases. Another direction is the investigation of the mechanism of action of N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea, which may reveal new targets and pathways for drug development. Moreover, the use of N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea in combination with other drugs or therapies may enhance its efficacy and reduce the risk of resistance. Finally, the exploration of the pharmacokinetics and toxicity of N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea may facilitate its translation into clinical trials and eventual use in patients.
Conclusion:
In conclusion, N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. Moreover, N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has several potential future directions for scientific research, including the development of more potent and selective analogs, the investigation of its mechanism of action, and the exploration of its pharmacokinetics and toxicity.

Synthesis Methods

N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea can be synthesized using different methods, including the reaction of 2-aminobenzothiazole with benzylisocyanate in the presence of a base, or the reaction of 2-aminobenzothiazole with benzyl isothiocyanate in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide, and the product is obtained through purification using column chromatography.

Scientific Research Applications

N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has been extensively studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been suggested as a potential anticancer agent. In addition, N-2,1,3-benzothiadiazol-5-yl-N'-benzylurea has been found to have neuroprotective effects and has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Moreover, this compound has been studied for its antimicrobial and antiviral activities, and has been suggested as a potential agent for the treatment of infectious diseases.